2-methyl-3-(2-thienyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyrazine 1,4-dioxide

• IUPAC Name: 2-methyl-1-oxido-3-thiophen-2-yl-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyrazin-4-ium 4-oxide
• InChI: InChI=1S/C14H16N2O2S/c1-10-14(13-8-5-9-19-13)16(18)12-7-4-2-3-6-11(12)15(10)17/h5,8-9H,2-4,6-7H2,1H3
• InChI Key: DOKPPGVQOZXVAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C([N+](=O)C2=C(N1[O-])CCCCC2)C3=CC=CS3
• Molecular Formula: C14H16N2O2S
• Molecular Weight: 276.36 g/mol

Description

2-methyl-3-(2-thienyl)-6,7,8,9-tetrahydro-5H-cyclohepta[b]pyrazine 1,4-dioxide, commonly known as THTP, is a synthetic compound that has been extensively studied for its potential applications in scientific research. THTP belongs to the class of pyrazine derivatives and is known for its unique chemical structure and properties.

Scientific Research Applications

THTP has been extensively studied for its potential applications in scientific research. One of the significant applications of THTP is in the field of neuroscience. THTP has been shown to have a neuroprotective effect and can prevent neuronal death caused by oxidative stress. THTP has also been studied for its potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of THTP is not fully understood. However, studies have shown that THTP can act as an antioxidant and can scavenge free radicals. THTP has also been shown to modulate the activity of several enzymes involved in the oxidative stress response.
Biochemical and Physiological Effects:
THTP has been shown to have several biochemical and physiological effects. THTP has been shown to reduce oxidative stress and inflammation in the brain. THTP has also been shown to improve cognitive function and memory in animal models. THTP has also been shown to have a protective effect on the liver and can prevent liver damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

One of the significant advantages of THTP is its ability to penetrate the blood-brain barrier, making it an ideal candidate for studying the effects of oxidative stress on the brain. THTP is also relatively stable and can be easily synthesized in the laboratory. However, one of the limitations of THTP is that its mechanism of action is not fully understood, and more research is needed to determine its potential applications in scientific research fully.

Future Directions

There are several future directions for the study of THTP. One of the significant areas of research is the potential applications of THTP in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. THTP has also been shown to have potential applications in the treatment of liver diseases such as non-alcoholic fatty liver disease. Further research is needed to determine the full extent of THTP's potential applications in scientific research.
Conclusion:
In conclusion, THTP is a synthetic compound that has been extensively studied for its potential applications in scientific research. THTP has several biochemical and physiological effects and has been shown to have potential applications in the treatment of neurodegenerative disorders and liver diseases. THTP's mechanism of action is not fully understood, and more research is needed to determine its full potential in scientific research.

Synthesis Methods

The synthesis of THTP involves a multi-step process that requires several reagents and solvents. One of the commonly used methods for synthesizing THTP involves the reaction between 2-thiophenecarboxaldehyde and 2-methylpyrazine in the presence of a strong base such as potassium tert-butoxide. The reaction is carried out in a solvent such as tetrahydrofuran at room temperature. The resulting product is then oxidized using hydrogen peroxide to obtain THTP.